Cas no 882223-42-9 (2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile)

• Product Name: 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile
• CAS No: 882223-42-9
• MF: C₂₃H₁₄N₄
• MW: 346.38406419754
• CID: 5782673
• PubChem ID: 2389758
• Update Time: 2025-06-09

2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Z56889146
• 2-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)malononitrile
• 2-[(3-naphthalen-2-yl-1-phenylpyrazol-4-yl)methylidene]propanedinitrile
• 2-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methylidene}propanedinitrile
• 882223-42-9
• AKOS001038306
• F1218-0628
• SCHEMBL14132650
• Propanedinitrile, 2-[[3-(2-naphthalenyl)-1-phenyl-1H-pyrazol-4-yl]methylene]-
• 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile

• Inchi： 1S/C23H14N4/c24-14-17(15-25)12-21-16-27(22-8-2-1-3-9-22)26-23(21)20-11-10-18-6-4-5-7-19(18)13-20/h1-13,16H
• InChI Key： COJVGGQVZOQOIS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=C(/C=C(\C#N)/C#N)C(C2C=CC3C=CC=CC=3C=2)=N1

Computed Properties

• Exact Mass: 346.121846464g/mol
• Monoisotopic Mass: 346.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 589.1±50.0 °C(Predicted)
• pka: -5.70±0.10(Predicted)

Additional information on 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile

Comprehensive Overview of 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile (CAS No. 882223-42-9)

The compound 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile, with CAS No. 882223-42-9, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, material science, and organic electronics. Its unique structural features, including a naphthalene moiety and a pyrazole ring, make it a versatile building block for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in OLEDs (Organic Light-Emitting Diodes) and fluorescent probes, given its conjugated system and electron-withdrawing dinitrile groups.

In recent years, the demand for high-performance organic semiconductors has surged, driven by advancements in flexible electronics and wearable technology. This compound's ability to form stable π-conjugated systems positions it as a candidate for next-generation optoelectronic devices. Additionally, its photophysical properties are being explored for use in solar cells and sensors, aligning with the global push toward sustainable energy solutions.

From a pharmaceutical perspective, the pyrazole core of this molecule is a well-known pharmacophore, often associated with anti-inflammatory, anticancer, and antimicrobial activities. The incorporation of the naphthalene group further enhances its potential to interact with biological targets, making it a subject of interest in drug discovery. Researchers are investigating its structure-activity relationships (SAR) to optimize its efficacy and selectivity.

The synthesis of 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile typically involves multistep organic reactions, including condensation and cyclization processes. Its purity and yield are critical for applications in high-value industries, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. The compound's stability under various conditions is also a key consideration for industrial scalability.

As the scientific community continues to explore green chemistry and eco-friendly synthesis methods, this compound's derivatives are being evaluated for their environmental impact. Its potential role in biodegradable materials and non-toxic dyes aligns with the growing consumer demand for sustainable products. Furthermore, its luminescent properties are being harnessed for bioimaging applications, offering safer alternatives to traditional heavy metal-based probes.

In conclusion, 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile (CAS No. 882223-42-9) represents a multifaceted compound with broad applicability across cutting-edge technologies and life sciences. Its continued study promises to unlock innovative solutions for some of today's most pressing challenges, from energy efficiency to healthcare advancements.